Cas no 1251606-29-7 (N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine)

N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine structure
1251606-29-7 structure
Product Name:N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
CAS No:1251606-29-7
MF:C23H30N6O
MW:406.523904323578
CID:6317279
PubChem ID:49666652
Update Time:2025-07-09

N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
    • VU0625326-1
    • N,N-diethyl-5-[5-[[4-(3-methylphenyl)piperazin-1-yl]methyl]-1,2,4-oxadiazol-3-yl]pyridin-2-amine
    • AKOS021887725
    • N,N-diethyl-5-(5-((4-(m-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-amine
    • N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
    • F3406-9032
    • 1251606-29-7
    • Inchi: 1S/C23H30N6O/c1-4-28(5-2)21-10-9-19(16-24-21)23-25-22(30-26-23)17-27-11-13-29(14-12-27)20-8-6-7-18(3)15-20/h6-10,15-16H,4-5,11-14,17H2,1-3H3
    • InChI Key: PDLNMEMDHPTJLH-UHFFFAOYSA-N
    • SMILES: O1C(CN2CCN(C3C=CC=C(C)C=3)CC2)=NC(C2=CN=C(C=C2)N(CC)CC)=N1

Computed Properties

  • Exact Mass: 406.24810960g/mol
  • Monoisotopic Mass: 406.24810960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 61.5Ų

N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-9032-2μmol
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-9032-5μmol
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-9032-10μmol
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-9032-20μmol
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-9032-1mg
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
1mg
$54.0 2023-09-10
Life Chemicals
F3406-9032-2mg
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
2mg
$59.0 2023-09-10
Life Chemicals
F3406-9032-3mg
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
3mg
$63.0 2023-09-10
Life Chemicals
F3406-9032-4mg
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
4mg
$66.0 2023-09-10
Life Chemicals
F3406-9032-5mg
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
5mg
$69.0 2023-09-10
Life Chemicals
F3406-9032-10mg
N,N-diethyl-5-(5-{[4-(3-methylphenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine
1251606-29-7
10mg
$79.0 2023-09-10

Additional information on N,N-diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine

N,N-Diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine: A Comprehensive Overview

N,N-Diethyl-5-(5-{4-(3-methylphenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-amine (CAS No. 1251606-29-7) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their potential in drug discovery, particularly in the development of therapies targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The molecular structure of this compound is characterized by a pyridine ring substituted at the 2-position with an amino group and at the 5-position with a 1,2,4-oxadiazole moiety. The oxadiazole ring is further substituted at the 3-position with a piperazine ring that is methylated at its 4-position by a 3-methylphenyl group. Additionally, the pyridine ring is substituted at the N-position with two ethyl groups, giving rise to the N,N-diethyl substitution pattern. This intricate architecture suggests that the compound may exhibit diverse biological activities due to its ability to interact with multiple molecular targets.

Recent studies have focused on understanding the pharmacokinetic properties of N,N-Diethyl..., including its absorption, distribution, metabolism, and excretion (ADME) profiles. Research indicates that this compound demonstrates favorable pharmacokinetic characteristics, which are crucial for its potential use as an orally administered drug. Its ability to permeate cellular membranes efficiently and its stability under physiological conditions make it an attractive candidate for further preclinical studies.

The biological activity of N,N-Diethyl... has been extensively investigated in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent inhibitory activity against several key enzymes and signaling pathways implicated in various pathological conditions. For instance, it has shown promise as an inhibitor of protein kinases involved in cancer cell proliferation and survival. Additionally, studies have highlighted its potential as an anti-inflammatory agent by modulating key inflammatory mediators.

One of the most exciting developments in recent research is the identification of N,N-Diethyl... as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease (AD). Experimental evidence suggests that this compound may inhibit amyloid-beta (Aβ) aggregation, a hallmark of AD pathogenesis. Furthermore, it has been shown to reduce neuroinflammation and protect neurons from oxidative stress-induced damage.

Another area of active investigation is the role of N,N-Diethyl... in antiviral therapy. Studies have demonstrated that this compound exhibits potent antiviral activity against several enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its mechanism of action appears to involve interference with viral entry into host cells and subsequent replication processes.

The synthesis of N,N-Diethyl... involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent functionalization with piperazine and pyridine moieties. The use of advanced synthetic techniques such as microwave-assisted synthesis has enabled researchers to optimize reaction conditions and improve yield.

In terms of safety profile, preliminary toxicological studies indicate that N,N-Diethyl... exhibits low toxicity at therapeutic doses. However, further long-term toxicity studies are required to fully assess its safety profile for human use.

Looking ahead, ongoing research aims to elucidate the exact molecular mechanisms underlying the biological activities of N,N-Diethyl.... This includes identifying specific molecular targets and understanding how structural modifications can enhance its efficacy while minimizing off-target effects.

In conclusion, N,N-Diethyl... represents a promising lead compound with diverse biological activities and potential applications in drug development. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative approaches to treating complex diseases.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.